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Compound of Interest

Compound Name: Jtc-801

Cat. No.: B1673098 Get Quote

Essential Safety and Handling Guide for JTC-801
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling JTC-801. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure laboratory environment.

I. Personal Protective Equipment (PPE)
When handling JTC-801, a comprehensive approach to personal protection is mandatory to

prevent contact and inhalation.[1] The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673098?utm_src=pdf-interest
https://www.benchchem.com/product/b1673098?utm_src=pdf-body
https://www.benchchem.com/product/b1673098?utm_src=pdf-body
https://www.chemicalbook.com/msds/jtc-801.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Requirement Rationale

Hand Protection

Chemical impermeable gloves

(complying with EU Directive

89/686/EEC and standard EN

374)

To prevent skin contact.[1]

Eye/Face Protection

Safety glasses with side-

shields or a full-face respirator

if exposure limits are exceeded

or irritation occurs.

To protect eyes from dust,

splashes, and vapors.[1]

Skin and Body Protection

Fire/flame resistant and

impervious clothing, suitable

protective clothing.

To prevent skin contact and

protect from fire hazards.[1]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

For firefighting, a self-

contained breathing apparatus

is necessary.

To avoid inhalation of dust,

mists, gases, or vapors.[1]

II. Safe Handling and Operational Plan
Safe handling practices are paramount to minimize exposure and prevent accidents.

A. Engineering Controls and Work Environment:

Ventilation: Always handle JTC-801 in a well-ventilated place. Ensure adequate ventilation to

control airborne concentrations.

Ignition Sources: Remove all sources of ignition as a precautionary measure. Use non-

sparking tools to prevent fire caused by electrostatic discharge.

Emergency Preparedness: Set up emergency exits and a risk-elimination area.

B. Procedural Workflow for Handling JTC-801:
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The following diagram outlines the standard procedure for handling JTC-801 in a laboratory

setting.

JTC-801 Handling Workflow

Preparation Handling Post-Handling

Don appropriate PPE Ensure proper ventilation Remove ignition sources Weigh/measure JTC-801Proceed to handling Perform experimental procedure Decontaminate work areaProcedure complete Properly store or dispose of JTC-801 Remove and dispose of PPE Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of JTC-801, from preparation to post-handling

procedures.

III. Emergency Procedures
In case of accidental exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

IV. Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.

A. Spill Response:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill/leak.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Clean-up: Use personal protective equipment during clean-up. Avoid dust formation.

Environmental Protection: Do not let the chemical enter drains. Discharge into the

environment must be avoided.
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B. Disposal:

Follow all federal, state, and local regulations for hazardous waste disposal.

Contaminated packaging should be disposed of in the same manner as the product itself.

V. Storage
Proper storage is necessary to maintain the integrity of JTC-801 and ensure safety.

Storage Condition Requirement

Container Store in a tightly closed container.

Environment Store in a dry, cool, and well-ventilated place.

Incompatibilities
Store apart from foodstuff containers or

incompatible materials.

VI. Chemical and Physical Properties
The following table summarizes key properties of JTC-801.

Property Value

Molecular Formula C₂₆H₂₅N₃O₂·HCl

Molecular Weight 447.96 g/mol

CAS Number 244218-51-7

This information is intended for trained laboratory personnel. Always refer to the most current

Safety Data Sheet (SDS) for JTC-801 before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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